![molecular formula C26H28N2O3S B6571205 2-{[1,1'-biphenyl]-4-yl}-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide CAS No. 946351-17-3](/img/structure/B6571205.png)
2-{[1,1'-biphenyl]-4-yl}-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule that contains a biphenyl group, a propane-1-sulfonyl group, and a tetrahydroquinolin group. These groups are common in many organic compounds, including pharmaceuticals and dyes .
Molecular Structure Analysis
The molecular structure of this compound would likely be determined by the arrangement of its constituent groups. The biphenyl group would provide a rigid, planar structure, while the tetrahydroquinolin group could add a cyclic component .Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, similar compounds often undergo reactions like electrophilic aromatic substitution and sulfonyl migrations .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, amides generally have high boiling points and melting points, and those with five or fewer carbon atoms are soluble in water .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of “2-{[1,1’-biphenyl]-4-yl}-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide” (F2051-0567), focusing on six unique applications:
Antihypertensive Agents
F2051-0567 has shown potential as an antihypertensive agent. Its structure suggests it could act as an angiotensin-II receptor antagonist, which helps in lowering blood pressure by preventing the constriction of blood vessels . This application is particularly significant for developing new treatments for hypertension, a condition affecting millions worldwide.
Antioxidant Properties
The compound exhibits strong antioxidant properties, which are crucial in combating oxidative stress in biological systems . Antioxidants neutralize free radicals, thereby protecting cells from damage. This property makes F2051-0567 a candidate for further research in preventing diseases related to oxidative stress, such as cancer and neurodegenerative disorders.
Antibacterial Activity
F2051-0567 has demonstrated antibacterial activity, making it a potential candidate for developing new antibiotics . Its ability to inhibit bacterial growth can be explored further to address the growing issue of antibiotic resistance. This application is vital for public health, as new antibiotics are urgently needed to combat resistant bacterial strains.
Urease Inhibition
The compound has been found to inhibit urease, an enzyme that catalyzes the hydrolysis of urea into ammonia and carbon dioxide . Urease inhibitors are important in treating infections caused by urease-producing bacteria, such as Helicobacter pylori, which is associated with peptic ulcers and gastric cancer. This application highlights the compound’s potential in gastrointestinal therapeutics.
Molecular Docking Studies
Molecular docking studies have been conducted to understand the binding interactions of F2051-0567 with various biological targets . These studies are essential for drug design and development, as they provide insights into the compound’s mechanism of action at the molecular level. This application is crucial for optimizing the compound’s efficacy and safety as a therapeutic agent.
Pharmacokinetic Profiling
Research on F2051-0567 includes pharmacokinetic profiling to determine its absorption, distribution, metabolism, and excretion (ADME) properties . Understanding these properties is vital for predicting the compound’s behavior in vivo, which is essential for its development as a drug. This application ensures that the compound can be effectively and safely used in clinical settings.
Mechanism of Action
Future Directions
properties
IUPAC Name |
2-(4-phenylphenyl)-N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H28N2O3S/c1-2-17-32(30,31)28-16-6-9-23-14-15-24(19-25(23)28)27-26(29)18-20-10-12-22(13-11-20)21-7-4-3-5-8-21/h3-5,7-8,10-15,19H,2,6,9,16-18H2,1H3,(H,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXOXNWPCNYEUBA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCS(=O)(=O)N1CCCC2=C1C=C(C=C2)NC(=O)CC3=CC=C(C=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H28N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-([1,1'-biphenyl]-4-yl)-N-(1-(propylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.